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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Brown 14, a diazo dye also known by its Colour Index number C.I. 20195, has a history

rooted in the textile and leather industries for its dyeing properties.[1][2][3] While its primary

applications have been industrial, this technical guide explores the historical, albeit less

documented, applications of Acid Brown 14 and its closely related compound, Resorcin Brown

(C.I. 20170), within the realm of scientific research. This document synthesizes available

information to provide a technical overview for researchers, scientists, and drug development

professionals, focusing on potential historical methodologies and data.

Chemical and Physical Properties
Acid Brown 14 is a water-soluble anionic dye.[1] Its chemical structure, characterized by the

presence of one or more azo groups (–N=N–), places it in the broad category of azo dyes.[1][4]

These dyes were first synthesized in the 19th century and quickly found widespread use due to

their versatility and strong coloring properties.[4][5] The historical context of dye synthesis is

important, as early histologists and researchers often adapted commercially available textile

dyes for biological staining purposes.

Table 1: Chemical Identification of Acid Brown 14 and Related Compounds
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Common
Name

C.I. Name C.I. Number CAS Number Synonyms

Acid Brown 14 Acid Brown 14 20195 5850-16-8

Weak Acid

Brown R, Acid

Brown R, Acid

Brown RD, Acid

Brown S-RG[1]

Resorcin Brown

D&C Brown No.

1, Acid Orange

24

20170 1320-07-6

Resorcin Brown

R, Resorcine

Brown, Japan

Brown 201[6][7]

[8]

Historical Research Applications: A Focus on
Biological Staining
While specific, detailed protocols for the use of Acid Brown 14 in historical research are

scarce in readily available literature, the broader class of azo dyes to which it belongs has a

known history in biological applications.

Vital Staining
Vital staining, the staining of living cells or tissues, was an early application of various dyes.

Acid diazo dyes were known to be used for intravital staining to study the deposition of these

dyes in macrophages and the reactions of connective tissues.[9] Although direct evidence of

Acid Brown 14's use is not prominent, its properties as a water-soluble, acid dye would have

made it a candidate for such studies.

Histological Staining
Early histologists frequently employed dyes from the textile industry to enhance the

visualization of tissue structures under the microscope. Azo dyes were used as histological

stains. Given that "Resorcin Brown" was a commercially available chemical in the mid-20th

century, it is plausible that it was used in some histological preparations, likely as a
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counterstain or for specific tissue components, though detailed methodologies are not well-

documented in modern databases.

Experimental Workflow: Hypothetical
Reconstruction
Based on general historical staining principles, a potential workflow for using Acid Brown 14
as a histological stain could be reconstructed. This serves as a logical guide rather than a

documented historical protocol.
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A potential histological staining workflow using Acid Brown 14.
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Toxicological Data
The regulatory history of the related compound, D&C Brown No. 1 (Resorcin Brown, C.I.

20170), provides some insight into its toxicological assessment. This color additive was at one

point provisionally listed for use in drugs and cosmetics and later restricted to externally applied

cosmetics.[10] This suggests that toxicological studies were conducted, which would have

been a research application of the dye itself to determine its safety. These studies would have

involved assessing parameters such as skin irritation, sensitization, and potential systemic

toxicity.

Signaling Pathways: A Note on Limited Data
There is no historical or current evidence in the available literature to suggest that Acid Brown
14 was used to investigate specific signaling pathways. The historical application of dyes in

research was primarily for morphological visualization rather than the elucidation of molecular

mechanisms.

Conclusion
The historical research applications of Acid Brown 14 (C.I. 20195) are not as extensively

documented as those of more common histological stains. However, by examining the broader

context of azo dye use in biological research and the regulatory history of the closely related

Resorcin Brown (C.I. 20170), we can infer its potential, albeit limited, role in early vital and

histological staining techniques, as well as in toxicological assessments. This guide provides a

foundational understanding for researchers interested in the historical use of this and similar

dyes, while highlighting the need for further archival research to uncover more specific

experimental details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://hfpappexternal.fda.gov/scripts/fdcc/index.cfm?set=ColorAdditives&id=DCBrown1
https://www.benchchem.com/product/b1668934?utm_src=pdf-body
https://www.benchchem.com/product/b1668934?utm_src=pdf-body
https://www.benchchem.com/product/b1668934?utm_src=pdf-body
https://www.benchchem.com/product/b1668934?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-brown-14.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Acid Brown 14 Brown Rd 100% CAS: 5850-16-8 Textile Dyes - Acid Dye and Dyes
[orienchem.en.made-in-china.com]

3. Acid Brown 14 Dye - Acid Dye For Textile And Leather | Dry Rubbing Resistance,
Standard Crude Purity, Powder Form, Ci No: 20195 at Best Price in Ahmedabad | Viana
Chemicals Pvt Ltd [tradeindia.com]

4. Azo dyes and pigments - CAMEO [cameo.mfa.org]

5. Johann Peter Griess FRS (1829–88): Victorian brewer and synthetic dye chemist - PMC
[pmc.ncbi.nlm.nih.gov]

6. Brown No.201 [taketombo.co.jp]

7. echemi.com [echemi.com]

8. Acid Orange 24 - Wikidata [wikidata.org]

9. Intravital staining of blood vessels by acid diazo dyes | Semantic Scholar
[semanticscholar.org]

10. Regulatory Status of Color Additives [hfpappexternal.fda.gov]

To cite this document: BenchChem. [Unveiling the Historical Research Applications of Acid
Brown 14: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668934#historical-applications-of-acid-brown-14-in-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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